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Compound of Interest

Compound Name: Indisperse

Cat. No.: B038167 Get Quote

Indisperse dental amalgam is classified as a high-copper, admixed (or dispersed phase)

dental alloy. This composition is engineered to enhance the mechanical properties and

longevity of dental restorations by minimizing the formation of the corrosion-prone gamma-2

(γ₂) phase commonly found in traditional low-copper amalgams. The alloy powder is a blend of

two distinct particle types: lathe-cut particles of a conventional silver-tin (Ag-Sn) alloy and

spherical particles of a silver-copper (Ag-Cu) eutectic alloy. When triturated with mercury, this

blend undergoes a setting reaction that results in a durable, multi-phase matrix.

Core Composition of the Alloy Powder
The precise formulation of Indisperse can vary, particularly with additions like indium to

improve handling and performance. However, the foundational composition is consistent with

other high-copper, dispersed phase alloys. The most specific quantitative data available for a

comparable premium dispersed phase alloy indicates a composition of approximately 53%

silver, 24% copper, and 23% tin.[1] This high copper content is the defining feature, enabling

the chemical reactions that eliminate the weak tin-mercury (γ₂) phase from the final set

amalgam.[2]

Data Presentation: Alloy Composition
The following table summarizes the typical elemental composition of the alloy powder used in

high-copper, dispersed phase amalgams like Indisperse. The final restoration is formed by

mixing this alloy with approximately 42% to 50% liquid elemental mercury by weight.
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Component Chemical Symbol
Percentage by
Weight (%)

Function in the
Alloy

Silver Ag 40 - 60%

Primary reactant with

mercury; increases

strength and corrosion

resistance.[3]

Tin Sn 23 - 30%

Controls the reaction

rate with mercury; in

high-copper alloys,

preferentially reacts

with copper.[3][4]

Copper Cu 13 - 30%

Increases strength

and hardness; reacts

with tin to prevent the

formation of the weak

γ₂ (Sn-Hg) phase.[3]

[4]

Indium (optional) In 0 - 5%

May be added to

reduce mercury vapor,

improve wetting, and

decrease creep.[3][4]

Zinc (optional) Zn 0 - 2%

Acts as a deoxidizer

during manufacturing,

but can cause delayed

expansion if

contaminated with

moisture.[3]

Note: Compositional ranges are derived from typical values for high-copper amalgams. A

specific formulation for a premium dispersed phase alloy is 53% Ag, 23% Sn, 24% Cu.[1][5]

Experimental Protocols for Compositional and
Phase Analysis
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The characterization of dental amalgam alloys involves multiple analytical techniques to

determine elemental composition, identify metallurgical phases, and quantify performance

properties. The following are detailed methodologies cited in the research of high-copper

amalgams.

1. Elemental Composition Analysis via Electron Microprobe: An electron microprobe is utilized

to investigate the precise elemental composition and microstructure of the alloy particles and

the set amalgam.[6]

Sample Preparation: Amalgam specimens are sectioned, mounted in an epoxy resin, and

metallographically polished using a sequence of silicon carbide papers and diamond pastes

to achieve a mirror-like finish.

Analysis Technique: The sample is placed in a high-vacuum chamber and bombarded with a

focused beam of high-energy electrons. This causes the atoms in the sample to emit

characteristic X-rays.

Data Acquisition: An X-ray spectrometer (Wavelength Dispersive or Energy Dispersive)

detects these X-rays. The energy or wavelength of the X-rays identifies the elements

present, and the intensity of the X-ray signal is used to quantify their concentration relative to

known standards.

2. Crystalline Phase Identification via X-ray Diffraction (XRD): XRD is the primary method for

identifying the crystalline phases present in both the unreacted alloy powder and the final set

amalgam.[2][7]

Sample Preparation: A powdered sample of the alloy or the set amalgam is prepared and

placed on a sample holder.

Instrumentation: The sample is irradiated with a monochromatic X-ray beam at a specific

angle (θ).

Data Acquisition: A detector, rotating at an angle of 2θ, records the intensity of the diffracted

X-rays. Constructive interference occurs at specific angles that satisfy Bragg's Law (nλ = 2d

sinθ), which are unique to the crystal structure of each phase.
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Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is compared to reference

patterns in a crystallographic database (e.g., the ICDD Powder Diffraction File) to identify

phases such as γ (Ag₃Sn), γ₁ (Ag₂Hg₃), and η' (Cu₆Sn₅).[7][8]

3. Surface Chemistry Analysis via X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-

sensitive technique used to determine the elemental composition and chemical states of the

elements within the top 1-10 nanometers of the amalgam surface.[7]

Sample Preparation: A clean, flat sample of the set amalgam is placed in an ultra-high

vacuum chamber.

Analysis Technique: The sample surface is irradiated with a beam of X-rays, which induces

the emission of core-level electrons.

Data Acquisition: An electron energy analyzer measures the kinetic energy of the emitted

photoelectrons. The binding energy of these electrons is calculated, which is characteristic of

a specific element and its oxidation state.

Analysis: By analyzing the binding energies and peak intensities, the surface chemistry,

including the presence of oxides and contaminants, can be determined.[7]

Mandatory Visualizations
The diagram below illustrates the key chemical reactions that occur during the amalgamation of

a high-copper, dispersed phase alloy. The process is defined by the elimination of the

undesirable gamma-2 (Sn₈Hg) phase.
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Caption: Setting reaction workflow for high-copper dispersed phase amalgam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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